![molecular formula C18H21N3O2 B2599044 N-[2-(1-isobutyl-1H-benzimidazol-2-yl)ethyl]-2-furamide CAS No. 871547-57-8](/img/structure/B2599044.png)
N-[2-(1-isobutyl-1H-benzimidazol-2-yl)ethyl]-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
- Research suggests that this compound exhibits promising anticancer activity. It may interfere with tumor growth and metastasis by targeting specific cellular pathways. Further studies are needed to explore its potential as a cancer therapeutic agent .
- The compound shows anti-inflammatory properties, which could be valuable in treating inflammatory diseases such as rheumatoid arthritis, inflammatory bowel disease, and asthma. It may modulate immune responses and reduce inflammation .
- Some investigations indicate that this compound has neuroprotective effects. It may help prevent neuronal damage and improve cognitive function. Researchers are exploring its application in neurodegenerative disorders like Alzheimer’s and Parkinson’s disease .
- Preliminary studies suggest that the compound exhibits antimicrobial activity against bacteria and fungi. It could be useful in developing novel antibiotics or antifungal agents .
- The compound’s vasodilatory effects may have implications for cardiovascular health. It could potentially help manage hypertension or other cardiovascular conditions by relaxing blood vessels and improving blood flow .
- Researchers are investigating the compound’s use in drug delivery systems. Its chemical structure and properties make it a candidate for targeted drug delivery, enhancing drug efficacy while minimizing side effects .
Anticancer Properties
Anti-inflammatory Effects
Neuroprotective Potential
Antimicrobial Activity
Cardiovascular Applications
Drug Delivery Systems
properties
IUPAC Name |
N-[2-[1-(2-methylpropyl)benzimidazol-2-yl]ethyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2/c1-13(2)12-21-15-7-4-3-6-14(15)20-17(21)9-10-19-18(22)16-8-5-11-23-16/h3-8,11,13H,9-10,12H2,1-2H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PURFCJAIWNHOHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C2=CC=CC=C2N=C1CCNC(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-[1-(2-methylpropyl)benzimidazol-2-yl]ethyl]furan-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.